Cas no 120270-47-5 (phenanthren-9-yl trifluoromethanesulfonate)

phenanthren-9-yl trifluoromethanesulfonate structure
120270-47-5 structure
Product Name:phenanthren-9-yl trifluoromethanesulfonate
CAS No:120270-47-5
MF:C15H9F3O3S
MW:326.290373563766
CID:2617007
PubChem ID:14174947
Update Time:2025-04-21

phenanthren-9-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

    • phenanthren-9-yl trifluoromethanesulfonate
    • Methanesulfonic acid, trifluoro-, 9-phenanthrenyl ester
    • SCHEMBL6937631
    • DTXCID50507751
    • XKWZLWKDYGSKCD-UHFFFAOYSA-N
    • 120270-47-5
    • DTXSID30556969
    • Inchi: 1S/C15H9F3O3S/c16-15(17,18)22(19,20)21-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-9H
    • InChI Key: XKWZLWKDYGSKCD-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C2C=CC=CC2=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 326.02244980Da
  • Monoisotopic Mass: 326.02244980Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 51.8Ų
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